Cy754-Rit Conjugate Exhibits 47-Fold Higher Fluorescence Intensity than ICG-Rit in Sentinel Lymph Node Imaging
When conjugated to rituximab (Rit) under identical conditions, the Cy754-Rit tracer demonstrated a fluorescence intensity of 3.08 × 10^10 arbitrary units, compared to only 6.56 × 10^8 arbitrary units for the ICG-Rit conjugate measured using the same near-infrared fluorescence detector system [1]. Additionally, the Cy754-Rit tracer exhibited superior tissue permeability, achieving a detection depth of 14.3 mm versus 13.2 mm for ICG-Rit in sentinel lymph node animal models [1]. The labeling efficiency for Cy754 on Rit was reported as 100%, indicating complete and efficient bioconjugation [1].
ICG-Rit: 6.56 × 10^8 a.u.
47-fold higher signal
| Evidence Dimension | Fluorescence Intensity (Arbitrary Units) |
|---|---|
| Target Compound Data | 3.08 × 10^10 (as Cy754-Rit conjugate) |
| Comparator Or Baseline | ICG-Rit conjugate: 6.56 × 10^8 |
| Quantified Difference | 47-fold higher fluorescence signal for Cy754-Rit |
| Conditions | Near-infrared fluorescence detector; in vivo sentinel lymph node animal model; molar ratio of Cy754:Rit optimized at 80:1 |
Why This Matters
This 47-fold signal enhancement directly reduces the required tracer dose and improves intraoperative lymph node detection sensitivity, a critical procurement specification for fluorescence-guided surgery applications.
- [1] Cong B, Liu Z, Sun X, et al. The validation study of a new fluorescence-target tracer for sentinel lymph node biopsy. China Oncology. 2020;30(3):179-187. View Source
